molecular formula C12H9ClFN B8680560 4-Chloro-4'-fluorobiphenyl-2-amine

4-Chloro-4'-fluorobiphenyl-2-amine

Cat. No. B8680560
M. Wt: 221.66 g/mol
InChI Key: GWUQTBILEPUDCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-4'-fluorobiphenyl-2-amine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-4'-fluorobiphenyl-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-4'-fluorobiphenyl-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloro-4'-fluorobiphenyl-2-amine

Molecular Formula

C12H9ClFN

Molecular Weight

221.66 g/mol

IUPAC Name

5-chloro-2-(4-fluorophenyl)aniline

InChI

InChI=1S/C12H9ClFN/c13-9-3-6-11(12(15)7-9)8-1-4-10(14)5-2-8/h1-7H,15H2

InChI Key

GWUQTBILEPUDCU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-chloroaniline (CAS#823-57-4; 5 g), 4-fluorophenylboronic acid (3.56 g) and cesium carbonate (31.6 g) were combined in THF (70 ml) and water (35 ml). The mixture was degassed by bubbling argon through the solution. After addition of [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (886 mg) the reaction mixture was stirred 1 h at 80° C. in a sealed tube. The reaction mixture was diluted with EtOAc, washed with water, dried over Na2SO4, evaporated and purified by chromatography (silica gel, 0% to 30% EtOAc in heptane). The product was finally bulb-to-bulb distilled at 0.3 mbar and 120-130° C. oven temperature to give the title compound (5.07 g) as a light yellow liquid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.56 g
Type
reactant
Reaction Step Two
Quantity
31.6 g
Type
reactant
Reaction Step Three
Name
Quantity
70 mL
Type
solvent
Reaction Step Four
Name
Quantity
35 mL
Type
solvent
Reaction Step Five

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